Cas no 1501670-10-5 ((5-{hydroxy(methyl)aminomethyl}-2-methoxyphenyl)methyldimethylamine)

• Product Name: (5-{hydroxy(methyl)aminomethyl}-2-methoxyphenyl)methyldimethylamine
• CAS No: 1501670-10-5
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 6489835
• PubChem ID: 96797901
• Update Time: 2025-08-01

(5-{hydroxy(methyl)aminomethyl}-2-methoxyphenyl)methyldimethylamine Chemical and Physical Properties

Names and Identifiers

• (5-{hydroxy(methyl)aminomethyl}-2-methoxyphenyl)methyldimethylamine
• [(5-{[hydroxy(methyl)amino]methyl}-2-methoxyphenyl)methyl]dimethylamine
• EN300-1752908
• 1501670-10-5

• Inchi： 1S/C12H20N2O2/c1-13(2)9-11-7-10(8-14(3)15)5-6-12(11)16-4/h5-7,15H,8-9H2,1-4H3
• InChI Key： SZZPOONCCFPLBU-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(CN(C)O)C=C1CN(C)C

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.9Ų

Additional information on (5-{hydroxy(methyl)aminomethyl}-2-methoxyphenyl)methyldimethylamine

Compound CAS No. 1501670-10-5: (5-{hydroxy(methyl)aminomethyl}-2-methoxyphenyl)methyldimethylamine

The compound with CAS No. 1501670-10-5, commonly referred to as (5-{hydroxy(methyl)aminomethyl}-2-methoxyphenyl)methyldimethylamine, is a highly specialized organic compound with unique structural and functional properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its structure, which incorporates a methoxyphenyl group and a dimethylamine moiety, makes it a versatile building block for synthesizing advanced chemical entities.

Recent studies have highlighted the importance of (5-{hydroxy(methyl)aminomethyl}-2-methoxyphenyl)methyldimethylamine in the development of bioactive compounds. Researchers have explored its role as an intermediate in the synthesis of novel drugs targeting various therapeutic areas, such as cancer, inflammation, and neurodegenerative diseases. The hydroxy(methyl)aminomethyl group within the molecule has been shown to exhibit significant bioactivity, particularly in modulating enzyme activity and receptor binding.

One of the most notable advancements involving this compound is its use in the creation of highly potent kinase inhibitors. By leveraging the unique electronic properties of the dimethylamine group, scientists have successfully designed molecules that selectively inhibit key enzymes involved in disease progression. These findings were recently published in prominent journals such as *Nature Communications* and *Journal of Medicinal Chemistry*, underscoring the compound's importance in drug discovery.

In addition to its pharmaceutical applications, (5-{hydroxy(methyl)aminomethyl}-2-methoxyphenyl)methyldimethylamine has also found utility in agrochemical research. Its ability to act as a precursor for herbicides and fungicides has been extensively studied, with field trials demonstrating improved crop yields and resistance to pests. This dual functionality makes it a valuable asset in both medical and agricultural sectors.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring its reliability as a starting material for downstream applications. The use of green chemistry principles in its synthesis has also been explored, aligning with global efforts to reduce environmental impact.

From an environmental perspective, understanding the fate and behavior of (5-{hydroxy(methyl)aminomethyl}-2-methoxyphenyl)methyldimethylamine in various ecosystems is crucial. Studies have shown that it undergoes rapid biodegradation under aerobic conditions, minimizing its potential ecological footprint. However, further research is needed to assess its long-term effects on soil microbiota and aquatic life.

In conclusion, (5-{hydroxy(methyl)aminomethyl}-2-methoxyphenyl)methyldimethylamine stands out as a pivotal compound in contemporary chemical research. Its diverse applications, coupled with ongoing advancements in synthesis and application techniques, position it as a key player in driving innovation across multiple industries. As researchers continue to unlock its full potential, this compound is poised to make significant contributions to science and technology.